Cas no 1697159-85-5 (1-(4-iodophenyl)hexane-1,3-dione)

• Product Name: 1-(4-iodophenyl)hexane-1,3-dione
• CAS No: 1697159-85-5
• MF: C₁₂H₁₃IO₂
• MW: 316.134896039963
• CID: 6520467
• PubChem ID: 105559223
• Update Time: 2025-07-28

1-(4-iodophenyl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-iodophenyl)hexane-1,3-dione
• 1-(4-Iodophenyl)-1,3-hexanedione

• Inchi： 1S/C12H13IO2/c1-2-3-11(14)8-12(15)9-4-6-10(13)7-5-9/h4-7H,2-3,8H2,1H3
• InChI Key： NZOGSYWLOQHBEZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(I)C=C1)(=O)CC(=O)CCC

Experimental Properties

• Density: 1.533±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 374.4±22.0 °C(Predicted)
• pka: 8.54±0.23(Predicted)

Additional information on 1-(4-iodophenyl)hexane-1,3-dione

Comprehensive Overview of 1-(4-iodophenyl)hexane-1,3-dione (CAS No. 1697159-85-5): Properties, Applications, and Industry Insights

1-(4-iodophenyl)hexane-1,3-dione (CAS No. 1697159-85-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This β-diketone derivative features a unique molecular structure combining an iodophenyl moiety with a hexanedione backbone, making it a versatile intermediate for synthetic applications. Its CAS registry number (1697159-85-5) ensures precise identification in global chemical databases, addressing the growing demand for traceability in R&D.

In recent years, the compound’s role in photoactive materials and metal-chelating agents has aligned with trends in sustainable technology. Researchers highlight its potential in organic photovoltaics (OPVs), where iodine-substituted aromatics enhance light absorption efficiency—a hot topic in renewable energy forums. Additionally, its keto-enol tautomerism is frequently studied for coordination chemistry applications, answering common search queries like "How do diketones interact with transition metals?" or "Best ligands for catalytic systems."

The synthesis of 1-(4-iodophenyl)hexane-1,3-dione often involves Friedel-Crafts acylation or halogenation protocols, methods widely discussed in academic circles. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical factor for industries prioritizing quality control—another trending search term. Its melting point (≈120–122°C) and solubility in polar solvents like DMSO further expand its utility.

From an SEO perspective, combining technical data with user-centric questions ("What are the uses of iodophenyl compounds?") enhances readability. The compound’s non-toxic profile (under standard conditions) and compatibility with green chemistry principles resonate with eco-conscious audiences. Future prospects may include drug delivery systems, leveraging its lipophilic properties—a subject gaining traction in biomedical forums.

In summary, 1-(4-iodophenyl)hexane-1,3-dione (CAS 1697159-85-5) bridges gaps between academia and industry, addressing both niche chemical queries and broader themes like sustainable synthesis. Its multidisciplinary applications ensure continued relevance in scientific literature and commercial workflows.